Cas no 141446-69-7 (Octanoic acid, 8-azido-, methyl ester)

Octanoic acid, 8-azido-, methyl ester structure
141446-69-7 structure
Product Name:Octanoic acid, 8-azido-, methyl ester
CAS No:141446-69-7
MF:C9H17N3O2
MW:199.250181913376
CID:1306667
PubChem ID:71343741
Update Time:2025-04-20

Octanoic acid, 8-azido-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 8-azido-, methyl ester
    • methyl 8-azidooctanoate
    • DTXSID60770292
    • methyl 8-azido-octanoate
    • 141446-69-7
    • Inchi: 1S/C9H17N3O2/c1-14-9(13)7-5-3-2-4-6-8-11-12-10/h2-8H2,1H3
    • InChI Key: FKNJHVLIWFTNKD-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCCN=[N+]=[N-])=O

Computed Properties

  • Exact Mass: 199.13221
  • Monoisotopic Mass: 199.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 40.7Ų

Experimental Properties

  • PSA: 75.06
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